Cas no 2408428-28-2 (3-Tert-butoxycarbonylamino cyclopentane boronic acid)

• Product Name: 3-Tert-butoxycarbonylamino cyclopentane boronic acid
• CAS No: 2408428-28-2
• MF: C₁₀H₂₁BNO₄
• MW: 230.08904337883
• MDL: MFCD32062045
• CID: 4776638
• Update Time: 2026-02-26

3-Tert-butoxycarbonylamino cyclopentane boronic acid Chemical and Physical Properties

Names and Identifiers

• SB36035
• 3-tert-butoxycarbonylamino cyclopentane boronic acid
• 3-Tert-butoxycarbonylamino cyclopentane boronic acid

• MDL： MFCD32062045
• Inchi： 1S/C10H19NO2.BH2O2/c1-10(2,3)13-9(12)11-8-6-4-5-7-8;2-1-3/h8H,4-7H2,1-3H3,(H,11,12);2-3H
• InChI Key： SSHFSAAORCMCPV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCCC1)=O.O[B]O |^1:14|

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 181
• Topological Polar Surface Area: 78.8

Additional information on 3-Tert-butoxycarbonylamino cyclopentane boronic acid

3-Tert-butoxycarbonylamino Cyclopentane Boronic Acid: A Comprehensive Overview

3-Tert-butoxycarbonylamino cyclopentane boronic acid (CAS No. 2408428-28-2) is a versatile compound with significant applications in organic synthesis and materials science. This compound, often abbreviated as t-Boc-amino cyclopentane boronic acid, has garnered attention due to its unique structural properties and functional groups. The presence of the tert-butoxycarbonyl (t-Boc) group, the amino group, and the boronic acid moiety makes it a valuable intermediate in the synthesis of complex molecules, particularly in drug discovery and advanced materials.

The t-Boc group is a well-known protecting group for amines, providing stability during synthetic transformations. Its combination with the cyclopentane ring introduces rigidity and structural diversity, while the boronic acid functionality enables cross-coupling reactions, such as Suzuki-Miyaura coupling, which are pivotal in modern organic chemistry. Recent studies have highlighted its role in constructing bioactive molecules with potential applications in oncology and neurodegenerative diseases.

One of the most notable advancements involving 3-t-Boc-amino cyclopentane boronic acid is its use in the synthesis of macrocyclic compounds. Researchers have employed this compound to create cyclic peptides and peptidomimetics with enhanced stability and bioavailability. For instance, a 2023 study demonstrated its utility in constructing a macrocycle that exhibits potent inhibitory activity against a key enzyme involved in Alzheimer's disease.

In addition to its role in drug discovery, this compound has found applications in materials science. The incorporation of 3-t-Boc-amino cyclopentane boronic acid into polymer frameworks has led to the development of stimuli-responsive materials. These materials exhibit reversible changes in their physical properties under specific conditions, such as temperature or pH changes, making them suitable for sensors and drug delivery systems.

The synthesis of 3-t-Boc-amino cyclopentane boronic acid involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Recent optimizations have focused on improving yield and reducing reaction time by employing palladium-catalyzed coupling reactions and microwave-assisted synthesis. These advancements have made the compound more accessible for large-scale applications.

From an environmental standpoint, researchers have explored the green chemistry aspects of this compound's synthesis. By utilizing biodegradable solvents and recyclable catalysts, the production process has become more sustainable. This aligns with global efforts to minimize the environmental impact of chemical manufacturing while maintaining high standards of product quality.

In conclusion, 3-t-Boc-amino cyclopentane boronic acid (CAS No. 2408428-28-2) stands out as a critical intermediate in contemporary organic synthesis. Its unique combination of functional groups and structural features makes it indispensable in drug discovery, materials science, and advanced chemical manufacturing. As research continues to uncover new applications and optimize synthetic routes, this compound will likely play an even more prominent role in shaping future innovations across various scientific disciplines.